molecular formula C12H17N B8502908 2-Tert-butyl-5-isopropenylpyridine CAS No. 956901-24-9

2-Tert-butyl-5-isopropenylpyridine

Cat. No.: B8502908
CAS No.: 956901-24-9
M. Wt: 175.27 g/mol
InChI Key: QRJAKAUJFJYFGB-UHFFFAOYSA-N
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Description

2-Tert-butyl-5-isopropenylpyridine is a pyridine derivative featuring a tert-butyl group at the 2-position and an isopropenyl group at the 5-position. Pyridine derivatives are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric properties. The isopropenyl group, a vinyl derivative, may confer reactivity toward addition or polymerization. However, the provided evidence lacks direct data on this compound’s synthesis, applications, or physicochemical properties, necessitating inferred comparisons based on structural analogs .

Properties

CAS No.

956901-24-9

Molecular Formula

C12H17N

Molecular Weight

175.27 g/mol

IUPAC Name

2-tert-butyl-5-prop-1-en-2-ylpyridine

InChI

InChI=1S/C12H17N/c1-9(2)10-6-7-11(13-8-10)12(3,4)5/h6-8H,1H2,2-5H3

InChI Key

QRJAKAUJFJYFGB-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C1=CN=C(C=C1)C(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-Tert-butyl-5-isopropenylpyridine with pyridine and pyrimidine derivatives from the evidence:

Compound Name Molecular Formula Molar Mass (g/mol) Key Substituents Functional Group Characteristics
2-Tert-butyl-5-isopropenylpyridine (Target) C₁₂H₁₇N 175.27 (estimated) 2-tert-butyl, 5-isopropenyl Bulky tert-butyl (electron-donating), reactive isopropenyl (vinyl group)
5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine C₁₆H₂₇ClINOSi 464.84 2-chloro, 3-iodo, 5-pyrrolidinyl Polar silyloxy group, halogen substituents (electron-withdrawing)
2-(tert-butyl)pyrimidine-5-sulfonyl chloride C₈H₁₁ClN₂O₂S 234.7 2-tert-butyl, 5-sulfonyl chloride Pyrimidine core, sulfonyl chloride (strong electron-withdrawing)
Key Observations:

However, the silyloxy group in ’s compound introduces additional polarity, enhancing solubility compared to the nonpolar isopropenyl group .

Electronic Effects :

  • The isopropenyl group in the target compound is electron-donating via hyperconjugation, contrasting with the electron-withdrawing sulfonyl chloride in ’s pyrimidine derivative. This difference would significantly alter reactivity; for example, sulfonyl chlorides undergo nucleophilic substitution, while isopropenyl groups may participate in Diels-Alder or polymerization reactions .

Heterocycle Core Differences :

  • Pyrimidines () have two nitrogen atoms, increasing polarity and hydrogen-bonding capacity compared to pyridines. This makes pyrimidine derivatives more suitable for applications requiring molecular recognition (e.g., drug design) .

Research Findings and Limitations

  • Synthetic Utility :
    Compounds with tert-butyl groups (e.g., ) are often used as intermediates in cross-coupling reactions due to their stability. The isopropenyl group in the target compound could enable functionalization via vinyl chemistry, though this is speculative without direct data.

  • Thermodynamic Stability :
    Bulky tert-butyl groups typically increase thermal stability by hindering degradation pathways. This contrasts with sulfonyl chlorides (), which are thermally labile and moisture-sensitive .

  • Limitations: The absence of direct data on 2-Tert-butyl-5-isopropenylpyridine in the provided evidence restricts definitive conclusions.

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